Cas no 73020-91-4 ((3aR,4aR,7aR,9aS)-5-methyl-3,8-dimethylidene-3a,4,4a,7,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2(3H)-one)

• Product Name: (3aR,4aR,7aR,9aS)-5-methyl-3,8-dimethylidene-3a,4,4a,7,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
• CAS No: 73020-91-4
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 1765011
• PubChem ID: 155943
• Update Time: 2025-04-21

(3aR,4aR,7aR,9aS)-5-methyl-3,8-dimethylidene-3a,4,4a,7,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3aR,4aR,7aR,9aS)-5-methyl-3,8-dimethylidene-3a,4,4a,7,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
• Azuleno(6,5-b)furan-2(3H)-one, 3a,4,4a,7,7a,8,9,9a-octahydro-5-methyl-3,8-bis(methylene)-, (3aR,4aR,7aR,9aS)-
• (3aR,4aR,7aR,9aR)-3a,4,4a,7,7a,8,9,9a-Octahydro-5-methyl-3,8-bis(methylene)azuleno[6,5-b]furan-2(3H)-one
• 5-methyl-3,8-dimethylidene-3a,4,4a,7,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2(3h)-one
• 73020-91-4
• DTXSID80993784
• Ziniolide
• (3aS,5aR,8aR,9aR)-8-methyl-1,5-dimethylidene-4,5a,6,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one

• Inchi： 1S/C15H18O2/c1-8-4-5-11-9(2)6-14-13(7-12(8)11)10(3)15(16)17-14/h4,11-14H,2-3,5-7H2,1H3/t11-,12-,13+,14-/m0/s1
• InChI Key： KREYKRAJLBRHAZ-FQUUOJAGSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@@H]1CC(=C)[C@@H]1CC=C(C)[C@@H]1C2)=O

Computed Properties

• Exact Mass: 230.13074
• Monoisotopic Mass: 230.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.1
• Boiling Point: 388.8°C at 760 mmHg
• Flash Point: 163.5°C
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives